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Compound of Interest

Compound Name: Propane (1-13C)

CAS No.: 17251-65-9

Cat. No.: B106126

Get Quote

Propane (C₃H₈), a three-carbon alkane, serves as a fundamental building block in chemical

synthesis and a key component of liquefied petroleum gas (LPG).[1] While ubiquitous in its

natural isotopic abundance, propane labeled with the stable, non-radioactive isotope Carbon-

13 (¹³C) at a specific position—Propane (1-¹³C)—transforms it from a simple hydrocarbon into a

powerful analytical probe. The strategic placement of the heavier ¹³C isotope on one of the

terminal methyl groups allows researchers to trace the molecule's journey through complex

chemical and biological systems with remarkable precision.

This guide provides a comprehensive overview of the core properties, analytical

methodologies, and critical applications of Propane (1-¹³C). The information herein is

synthesized to support professionals in leveraging this isotopologue for advanced research in

metabolic tracing, mechanistic elucidation, and environmental science.

Physicochemical and Isotopic Properties
The introduction of a single ¹³C atom results in a negligible change to the bulk physicochemical

properties of propane, allowing it to serve as a true tracer. However, its molecular weight is

distinctly different, a critical feature for mass-based analytical techniques.
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Property Value Source

IUPAC Name (1-¹³C)propane PubChem[2]

Synonyms Propane-1-¹³C, (1-¹³C)propane PubChem[2]

CAS Number 17251-65-9 ChemicalBook[3]

Molecular Formula ¹³CH₃¹²CH₂¹²CH₃
Cambridge Isotope

Laboratories, Inc.[4]

Molecular Weight 45.09 g/mol PubChem[2]

Exact Mass 45.065955091 Da PubChem[2]

Physical State
Gas at standard temperature

and pressure
China Isotope[5]

Melting Point -188 °C (lit.) ChemicalBook[3]

Boiling Point -42.1 °C (lit.) ChemicalBook[3]

Isotopic Purity Typically ≥99 atom % ¹³C
Cambridge Isotope

Laboratories, Inc.[6]

Chemical Purity Typically ≥98%
Cambridge Isotope

Laboratories, Inc.[4][7]

Spectroscopic and Analytical Characterization
The utility of Propane (1-¹³C) is realized through modern analytical techniques that can

differentiate between isotopes.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy is a primary tool for verifying the position of the isotopic label. In

unlabeled propane, the symmetry of the molecule results in two distinct signals: one for the two

equivalent terminal methyl (CH₃) carbons and one for the central methylene (CH₂) carbon.[8][9]

C1 (Terminal Carbons): Chemical shift (δ) around 16.4 ppm.

C2 (Central Carbon): Chemical shift (δ) around 17.1 ppm (relative to TMS).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Propane-_1-13C
https://pubchem.ncbi.nlm.nih.gov/compound/Propane-_1-13C
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4422695.htm
https://isotope.com/propane-1-13c-clm-403-group
https://pubchem.ncbi.nlm.nih.gov/compound/Propane-_1-13C
https://pubchem.ncbi.nlm.nih.gov/compound/Propane-_1-13C
https://en.isotopechem.com/product/propane1-13c-99/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4422695.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4422695.htm
https://www.fishersci.com/shop/products/carbon-amorphous-13c-99-1/501630355
https://isotope.com/propane-1-13c-clm-403-group
https://isotope.com/gases/propane-1-13c-clm-403-01
https://docbrown.info/page06/spectra/propane-nmr13c.htm
https://year13chemistrykbhs.weebly.com/uploads/2/8/5/3/28539133/13c_nmr_spectroscopy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


For Propane (1-¹³C), the signal corresponding to the labeled terminal carbon (C1) is

dramatically enhanced due to the high isotopic enrichment (typically 99%) compared to the

natural abundance of ¹³C (1.1%). This provides unambiguous confirmation of the label's

position. The analysis of coupling constants between the ¹³C nucleus and adjacent protons (¹J,

²J, ³J) can provide further structural confirmation.[10]

Mass Spectrometry (MS) and Position-Specific Isotope
Analysis (PSIA)
Mass spectrometry is central to the application of Propane (1-¹³C) in tracer studies. The labeled

molecule and its fragments will have a mass-to-charge ratio (m/z) that is one unit higher than

their unlabeled counterparts, allowing them to be tracked.

A more advanced application is Position-Specific Isotope Analysis (PSIA), which measures the

¹³C distribution within the propane molecule.[11][12] This technique is invaluable in

geochemistry for determining the origin and thermal history of natural gas.[12] By analyzing the

isotopic composition of fragment ions in a high-resolution mass spectrometer, one can

differentiate the ¹³C abundance at the terminal versus the central carbon positions. This "site-

preference" provides a unique signature related to the molecule's formation mechanism.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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